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Cat. No.: B1588486 Get Quote

This guide provides a comprehensive technical overview of 4-Nitro-o-phenylenediamine
hydrochloride (4-NOPD HCl), a pivotal reagent in synthetic chemistry. Designed for

researchers, scientists, and professionals in drug development, this document delves into the

core chemical properties, reactivity, applications, and safety protocols associated with this

compound. Our focus extends beyond mere data presentation to offer insights into the

causality behind its utility and handling, ensuring a self-validating framework for its application

in research and development.

Core Chemical Identity and Physicochemical
Properties
4-Nitro-o-phenylenediamine hydrochloride (CAS No: 53209-19-1) is the hydrochloride salt

of 4-nitro-1,2-benzenediamine (CAS No: 99-56-9).[1][2] The presence of the hydrochloride

group enhances its stability and modifies its solubility profile compared to the free base. The

molecule's architecture, featuring two adjacent amino groups and a para-nitro group, dictates

its unique reactivity, making it a valuable precursor for synthesizing complex heterocyclic

systems.[1]

The parent compound, 4-Nitro-o-phenylenediamine, is an orange-red to reddish-brown

crystalline powder.[3][4] The hydrochloride salt typically presents as a powder as well.[5] Its

core structure is a phenylenediamine substituted with a nitro group at the 4-position.[4][6] This
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substitution pattern creates a molecule with both electron-donating amino groups and a

powerful electron-withdrawing nitro group, leading to a rich and versatile chemical reactivity.

Table 1: Physicochemical Properties of 4-Nitro-o-phenylenediamine and its Hydrochloride Salt

Property
4-Nitro-o-
phenylenediamine

4-Nitro-o-
phenylenediamine
Hydrochloride

Source(s)

CAS Number 99-56-9 53209-19-1 [1][5]

Molecular Formula C₆H₇N₃O₂ C₆H₈ClN₃O₂ [2][7]

Molecular Weight 153.14 g/mol 189.60 g/mol [2][7]

Appearance

Dark red needles or

red/orange-red

powder

Powder [4][7]

Melting Point 199-201 °C Not specified [5]

Solubility

Poorly soluble in

water (1.2 g/L at

20°C); Soluble in

ethanol, acetone, and

aqueous HCl.[4][6][8]

Soluble in 1 N

HCl:ethanol (1:1) at

50 mg/mL.[5]

[4][5][6][8]

pKa 2.61 (conjugate acid) Not specified [7]

log Kow

(Octanol/water)
0.88 Not specified [7][9]

Spectroscopic Profile
The structural features of 4-NOPD are well-characterized by various spectroscopic techniques.

¹H NMR: The proton NMR spectrum provides distinct signals corresponding to the aromatic

protons and the amine protons. Data is available in public databases like ChemicalBook and

SpectraBase.[10][11]
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Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for N-H

stretching of the primary amine groups, as well as symmetric and asymmetric stretching of

the N-O bonds in the nitro group.[7]

UV-Vis Spectroscopy: In a 20% sulfuric acid solution, 4-NOPD exhibits a maximum

absorption (λmax) at 380 nm.[7]

Synthesis and Reaction Chemistry
The primary value of 4-NOPD HCl in research and development lies in its reactivity, which is

governed by the interplay between the nucleophilic amino groups and the electron-withdrawing

nitro group.

Synthetic Pathways
The industrial synthesis of 4-Nitro-o-phenylenediamine typically involves the selective reduction

of one nitro group in 2,4-dinitroaniline.[1] Modern synthetic protocols prioritize green chemistry

principles, utilizing safer solvents and efficient catalytic systems.[1] A common laboratory-scale

synthesis involves the catalytic reduction of 2,4-dinitroaniline using palladium on carbon (Pd/C)

with hydrazine hydrate as the hydrogen source in an ethanol solvent.[12] This method is

advantageous as it avoids the need for handling flammable hydrogen gas.[1]

Protocol 1: Laboratory Synthesis of 4-Nitro-o-
phenylenediamine[13]

Dissolution: Dissolve 2,4-dinitroaniline (e.g., 2.7 mmol) in ethanol (e.g., 5 mL) in a suitable

reaction flask.

Catalyst Addition: Add 10% Pd/C catalyst (e.g., 25 mg) to the solution.

Reductant Addition: Slowly add hydrazine hydrate (e.g., 13.7 mmol) to the mixture at room

temperature. Causality: Hydrazine hydrate serves as an in-situ source of hydrogen for the

catalytic reduction. The Pd/C catalyst facilitates the selective reduction of one nitro group

over the other.

Reaction: Stir the reaction mixture at room temperature for approximately 1 hour. Monitor the

reaction progress by thin-layer chromatography (TLC).
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Work-up: Upon completion, filter the mixture through Celite to remove the Pd/C catalyst.

Extraction: Treat the filtrate with a saturated aqueous solution of sodium bicarbonate and

extract the product with ethyl acetate.

Purification: Dry the organic phase over sodium sulfate, concentrate it in vacuo, and purify

the resulting residue by silica gel column chromatography to yield 4-nitrobenzene-1,2-

diamine.[12]

Core Reactivity and Applications
The two adjacent amino groups in 4-NOPD are strategically positioned for cyclization reactions.

This makes it an essential building block for various heterocyclic compounds, particularly

benzimidazoles, which are significant scaffolds in medicinal chemistry and materials science.[1]

Benzimidazole Synthesis: 4-NOPD readily undergoes condensation reactions with

aldehydes or carboxylic acids to form 2-substituted-nitrobenzimidazoles.[1] This reaction is

often catalyzed to improve efficiency and yield.[1]

Schiff Base Formation: As a diamine, 4-NOPD can react with two equivalents of an aldehyde

or ketone to form diimine derivatives, also known as Schiff bases. These are important

ligands in coordination chemistry.[1]

Derivatization Reagent: In analytical chemistry, 4-NOPD is used as a derivatization reagent

for the sensitive detection of compounds like diacetyl using high-performance liquid

chromatography (HPLC).[1]

Figure 1: Key synthetic and analytical applications stemming from 4-Nitro-o-
phenylenediamine hydrochloride.

Stability and Incompatibility
Proper storage and handling are critical to maintaining the integrity of 4-NOPD HCl and

ensuring laboratory safety.

Stability: The compound is stable under recommended storage conditions.[5] However, it is

light-sensitive and should be protected from light.[6][13]
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Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, strong

reducing agents, acid chlorides, and acid anhydrides.[4][5][14]

Hazardous Decomposition: When heated to decomposition or upon burning, it produces

toxic fumes, including carbon oxides and nitrogen oxides (NOx).[5][9][14]

Safety, Handling, and Storage
Working with 4-NOPD and its hydrochloride salt requires strict adherence to safety protocols

due to their hazardous nature. The parent compound is classified as causing skin irritation,

serious eye irritation, and may cause an allergic skin reaction.[1][14] It is also harmful if

swallowed.[14][15] The hydrochloride salt is suspected of causing genetic defects and is

harmful if swallowed, in contact with skin, or if inhaled.[2][15]

Table 2: GHS Hazard Classification for 4-Nitro-o-phenylenediamine Hydrochloride[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Protocol 2: Safe Handling and Storage
Engineering Controls: Always handle the compound in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust.[5][14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[14]
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Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

particulate filter respirator.[9][13]

Handling Practices: Avoid contact with skin, eyes, and clothing.[5] Avoid the formation of dust

and aerosols.[5] Do not eat, drink, or smoke in the work area.[14] Wash hands thoroughly

after handling.[14]

Storage: Store in a cool, dry, dark place in a tightly sealed container.[5][6] Keep away from

incompatible materials.[16] The storage area should be accessible only to authorized

personnel.[17]

Spill Management: In case of a spill, first, remove all ignition sources.[13] Dampen the solid

material with a solvent like acetone to prevent dusting and transfer it to a suitable container

for disposal.[13] Clean the spill area with absorbent paper dampened with acetone, followed

by washing with soap and water.[13]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[15] Do not let the product enter drains.[5]

Figure 2: A logical workflow for the safe handling of 4-Nitro-o-phenylenediamine
hydrochloride in a laboratory setting.

Conclusion
4-Nitro-o-phenylenediamine hydrochloride is a cornerstone reagent whose utility is derived

from the specific arrangement of its functional groups. Its role as a precursor to

benzimidazoles, Schiff bases, and other complex molecules makes it indispensable in

pharmaceutical research and materials science. However, its reactivity is matched by its

potential hazards, demanding a thorough understanding of its properties and strict adherence

to safety protocols. This guide provides the foundational knowledge for researchers to leverage

the synthetic potential of 4-NOPD HCl effectively and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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